Cas no 1513579-69-5 (2-amino-1-(1-methylcyclopentyl)ethan-1-one)
2-amino-1-(1-methylcyclopentyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-amino-1-(1-methylcyclopentyl)-
- 2-amino-1-(1-methylcyclopentyl)ethan-1-one
-
- MDL: MFCD23863361
- Inchi: 1S/C8H15NO/c1-8(7(10)6-9)4-2-3-5-8/h2-6,9H2,1H3
- InChI Key: DBBBWCIWIJFGBP-UHFFFAOYSA-N
- SMILES: C(=O)(C1(C)CCCC1)CN
2-amino-1-(1-methylcyclopentyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-321207-0.05g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 0.05g |
$888.0 | 2023-09-04 | ||
| Enamine | EN300-321207-0.1g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 0.1g |
$930.0 | 2023-09-04 | ||
| Enamine | EN300-321207-0.25g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 0.25g |
$972.0 | 2023-09-04 | ||
| Enamine | EN300-321207-0.5g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 0.5g |
$1014.0 | 2023-09-04 | ||
| Enamine | EN300-321207-1.0g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-321207-2.5g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 2.5g |
$2071.0 | 2023-09-04 | ||
| Enamine | EN300-321207-5.0g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 5.0g |
$3065.0 | 2023-02-24 | ||
| Enamine | EN300-321207-10.0g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 10.0g |
$4545.0 | 2023-02-24 | ||
| Enamine | EN300-321207-1g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-321207-5g |
2-amino-1-(1-methylcyclopentyl)ethan-1-one |
1513579-69-5 | 5g |
$3065.0 | 2023-09-04 |
2-amino-1-(1-methylcyclopentyl)ethan-1-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-amino-1-(1-methylcyclopentyl)ethan-1-one
Introduction to 2-Amino-1-(1-Methylcyclopentyl)ethan-1-one (CAS No. 1513579-69-5)
2-Amino-1-(1-methylcyclopentyl)ethan-1-one, also known by its CAS number 1513579-69-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring and an amino group, making it a promising candidate for various applications in drug development and biological studies.
The chemical structure of 2-amino-1-(1-methylcyclopentyl)ethan-1-one is particularly noteworthy due to its potential to interact with specific biological targets. The cyclopentyl ring provides a rigid framework that can influence the compound's conformational flexibility, while the amino group offers opportunities for hydrogen bonding and other interactions with biological macromolecules. These properties make it an attractive molecule for researchers exploring new therapeutic agents.
Recent studies have highlighted the potential of 2-amino-1-(1-methylcyclopentyl)ethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The researchers found that 2-amino-1-(1-methylcyclopentyl)ethan-1-one effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.
In addition to its anti-inflammatory properties, 2-amino-1-(1-methylcyclopentyl)ethan-1-one has shown promise in neurodegenerative disease research. A 2022 study in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways. These findings open up new avenues for developing neuroprotective agents based on the structure of 2-amino-1-(1-methylcyclopentyl)ethan-1-one.
The synthetic route for producing 2-amino-1-(1-methylcyclopentyl)ethan-1-one has been well-documented in the literature. A common approach involves the reaction of 1-methylcyclopentanecarboxylic acid with an appropriate amine under mild conditions, followed by a reductive amination step to form the final product. This method is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical applications.
The pharmacokinetic properties of 2-amino-1-(1-methylcyclopentyl)ethan-1-one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
In terms of safety, preliminary toxicology studies have indicated that 2-amino-1-(1-methylcyclopentyl)ethan-1-one is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects, with promising early results suggesting that it may be a viable candidate for treating various inflammatory and neurodegenerative conditions.
The potential applications of 2-amino-1-(1-methylcyclopentyl)ethan-1-one extend beyond its direct therapeutic uses. Researchers are also exploring its utility as a tool compound in basic science research to study cellular processes and signaling pathways. Its ability to modulate specific biological targets makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets.
In conclusion, 2-amino-1-(1-methylcyclopentyl)ethan-1-one (CAS No. 1513579-69-5) is a versatile compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure, combined with its promising biological activities, positions it as a promising candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1513579-69-5 (2-amino-1-(1-methylcyclopentyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)